Cas no 65824-05-7 (2-oxo-1-(propan-2-yl)-1,2-dihydropyridine-3-carbaldehyde)

• Product Name: 2-oxo-1-(propan-2-yl)-1,2-dihydropyridine-3-carbaldehyde
• CAS No: 65824-05-7
• MF: C₉H₁₁NO₂
• MW: 165.189142465591
• CID: 863497
• Update Time: 2026-04-29

2-oxo-1-(propan-2-yl)-1,2-dihydropyridine-3-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• n-isopropyl-3-formyl-2(1h)-pyridone
• 2-oxo-1-propan-2-ylpyridine-3-carbaldehyde
• 3-Pyridinecarboxaldehyde,1,2-dihydro-1-(1-methylethyl)-2-oxo-(9CI)
• 3-Formyl-1-isopropyl-2(1H)-pyridone
• 2-oxo-1-(propan-2-yl)-1,2-dihydropyridine-3-carbaldehyde

Computed Properties

• Exact Mass: 165.07903

Experimental Properties

• PSA: 37.38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridine carboxaldehydes

Additional information on 2-oxo-1-(propan-2-yl)-1,2-dihydropyridine-3-carbaldehyde

Recent Advances in the Study of 2-oxo-1-(propan-2-yl)-1,2-dihydropyridine-3-carbaldehyde (CAS: 65824-05-7)

2-oxo-1-(propan-2-yl)-1,2-dihydropyridine-3-carbaldehyde (CAS: 65824-05-7) is a pyridine derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its versatile chemical properties and potential therapeutic applications. Recent studies have explored its role as a key intermediate in the synthesis of bioactive molecules, particularly in the development of novel antimicrobial and anti-inflammatory agents. This research brief aims to summarize the latest findings related to this compound, highlighting its synthetic pathways, biological activities, and potential applications in drug discovery.

One of the most notable advancements in the study of 2-oxo-1-(propan-2-yl)-1,2-dihydropyridine-3-carbaldehyde is its application in the synthesis of heterocyclic compounds with antimicrobial properties. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit potent activity against a range of Gram-positive and Gram-negative bacteria, including methicillin-resistant Staphylococcus aureus (MRSA). The study attributed this activity to the compound's ability to disrupt bacterial cell wall synthesis, making it a promising candidate for the development of new antibiotics.

In addition to its antimicrobial potential, recent research has also investigated the anti-inflammatory properties of 2-oxo-1-(propan-2-yl)-1,2-dihydropyridine-3-carbaldehyde. A study published in Bioorganic & Medicinal Chemistry Letters in 2024 reported that this compound can inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6 in vitro. The researchers suggested that the compound's mechanism of action involves the modulation of NF-κB signaling pathways, which play a critical role in inflammation. These findings open new avenues for the development of anti-inflammatory drugs targeting chronic inflammatory diseases.

The synthetic versatility of 2-oxo-1-(propan-2-yl)-1,2-dihydropyridine-3-carbaldehyde has also been a focus of recent research. A 2023 paper in Organic Letters described an efficient, one-pot synthesis method for this compound using readily available starting materials. The method offers a high yield and scalability, making it suitable for industrial applications. Furthermore, the study highlighted the compound's utility as a building block for the synthesis of more complex heterocyclic structures, which are often found in pharmaceuticals and agrochemicals.

Despite these promising developments, challenges remain in the clinical translation of 2-oxo-1-(propan-2-yl)-1,2-dihydropyridine-3-carbaldehyde-based therapeutics. Issues such as bioavailability, toxicity, and metabolic stability need to be addressed through further preclinical and clinical studies. However, the compound's unique chemical scaffold and demonstrated biological activities make it a valuable target for future research in drug discovery and development.

In conclusion, 2-oxo-1-(propan-2-yl)-1,2-dihydropyridine-3-carbaldehyde (CAS: 65824-05-7) represents a promising scaffold in medicinal chemistry, with demonstrated antimicrobial and anti-inflammatory properties. Recent advances in its synthesis and biological evaluation underscore its potential as a lead compound for the development of novel therapeutics. Continued research efforts will be essential to fully realize its therapeutic potential and overcome existing challenges.